Cas no 94966-17-3 (Naphthalen-1-yl naphthalene-1-carboxylate)

• Product Name: Naphthalen-1-yl naphthalene-1-carboxylate
• CAS No: 94966-17-3
• MF: C₂₁H₁₄O₂
• MW: 298.334665775299
• CID: 4737193
• PubChem ID: 13574969
• Update Time: 2025-05-28

Naphthalen-1-yl naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Naphthalen-1-yl 1-naphthoate
• Naphthalen-1-yl naphthalene-1-carboxylate
• Naphthalen-1-yl1-naphthoate
• SCHEMBL8367791
• AKOS037649297
• 94966-17-3
• D81444
• BS-17917
• MFCD01134186
• CS-0160281

• Inchi： 1S/C21H14O2/c22-21(19-13-5-9-15-7-1-3-11-17(15)19)23-20-14-6-10-16-8-2-4-12-18(16)20/h1-14H
• InChI Key： JVUYDVZHYDIQDL-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=CC=CC=C12)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 298.099379685g/mol
• Monoisotopic Mass: 298.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.8

Additional information on Naphthalen-1-yl naphthalene-1-carboxylate

Comprehensive Analysis of Naphthalen-1-yl naphthalene-1-carboxylate (CAS No. 94966-17-3): Properties, Applications, and Industry Insights

Naphthalen-1-yl naphthalene-1-carboxylate (CAS No. 94966-17-3) is a specialized organic compound belonging to the class of naphthalene derivatives. This compound, characterized by its unique molecular structure, has garnered significant attention in both academic research and industrial applications. With the growing demand for high-performance materials and specialty chemicals, understanding the properties and potential uses of this compound is essential for researchers and industry professionals alike.

The molecular formula of Naphthalen-1-yl naphthalene-1-carboxylate is C₂₁H₁₄O₂, and it features two naphthalene rings linked by a carboxylate ester group. This configuration imparts distinct photophysical properties, making it a candidate for applications in organic electronics and luminescent materials. Recent studies have explored its potential in OLEDs (Organic Light-Emitting Diodes), where its fluorescence efficiency and thermal stability are highly valued.

In the context of sustainable chemistry, Naphthalen-1-yl naphthalene-1-carboxylate has been investigated as a building block for green solvents and biodegradable polymers. The compound's compatibility with eco-friendly synthesis methods aligns with the global shift toward environmentally benign chemical processes. Researchers are also examining its role in catalysis, particularly in reactions requiring aromatic stabilization.

From an industrial perspective, Naphthalen-1-yl naphthalene-1-carboxylate is utilized in the production of advanced coatings and adhesives. Its high melting point and chemical resistance make it suitable for high-temperature applications. Additionally, its low toxicity profile has led to its adoption in consumer products, such as inks and dyes, where safety is a priority.

The compound's spectroscopic properties have also made it a subject of interest in analytical chemistry. Its ability to act as a fluorescence probe enables detection of metal ions and small molecules, contributing to advancements in sensor technology. This aligns with the rising demand for precision detection tools in environmental monitoring and biomedical diagnostics.

In summary, Naphthalen-1-yl naphthalene-1-carboxylate (CAS No. 94966-17-3) is a versatile compound with broad applicability across multiple sectors. Its unique chemical properties, combined with its alignment with sustainability trends, position it as a valuable asset in modern chemistry and materials science. Future research will likely uncover even more innovative uses for this remarkable molecule.